4-(3,4-Difluorophenoxy)benzaldehyde

• IUPAC Name: 4-(3,4-difluorophenoxy)benzaldehyde
• InChI: InChI=1S/C13H8F2O2/c14-12-6-5-11(7-13(12)15)17-10-3-1-9(8-16)2-4-10/h1-8H
• InChI Key: XVYWAQAFWQZGBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID00442128
• Molecular Weight: 234.20 g/mol
• CAS RN: 486449-90-5

Description

“4-(3,4-Difluorophenoxy)benzaldehyde” is a chemical compound with the molecular formula C13H8F2O2. It is used for research and development purposes.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel benzaldehyde derivatives containing 1,3,4-thiadiazole were prepared in high yield from 4-fluorobenzaldehyde and 2-amino-5-substituted-1,3,4-thiadiazole. Another synthesis route involves the preparation of 4-fluoro-3-phenoxy-benzaldehyde acetals and intermediates.

Molecular Structure Analysis

The molecular structure of “4-(3,4-Difluorophenoxy)benzaldehyde” consists of a benzene ring attached to an aldehyde group and a difluorophenoxy group.

Scientific Research Applications

Pharmaceutical Research

This compound exhibits properties that make it a potential candidate for drug discovery. , which are enzymes involved in drug metabolism. Researchers can explore its use in developing medications that require precise metabolic control.

Analytical Chemistry

. It can help in the quantification and identification of similar compounds within complex mixtures.

Computational Chemistry

4-(3,4-Difluorophenoxy)benzaldehyde: can be used in computational chemistry to model interactions with biological macromolecules. .

Safety and Hazards

The safety data sheet for “4-(3,4-Difluorophenoxy)benzaldehyde” indicates that it is for R&D use only. It is advised to use personal protective equipment, including dust masks, eyeshields, and gloves when handling this compound.

Future Directions

The future directions for “4-(3,4-Difluorophenoxy)benzaldehyde” could involve further exploration of its potential applications in various fields. For instance, its use as an intermediate in the synthesis of other compounds could be explored further. Additionally, its potential biological activity could be investigated in more depth.

Synthesis routes and methods I

Procedure details

The title compound was prepared by a procedure similar to that described for D4 starting from 3,4-difluorophenol and 4-fluorobenzaldehyde.

Synthesis routes and methods II

Procedure details

4-Fluorobenzaldehyde (5.32 mL, 49.6 mmol), 3,4-difluorophenol (7.10 g, 54.6 mmol) and K2CO3 (8.31 g, 60.1 mmol) were combined in a flask, which was immediately flushed with argon. DMF (50.0 mL) was added and the mixture was heated at reflux under argon for 6 h. Upon cooling to room temperature, EtOAc (100 mL) and H2O (100 mL) were added; the ethyl acetate layer was separated and washed with H2O (2×100 mL). The combined organic layers were washed with brine, dried over MgSO4, and the solvent was removed in vacuo. The desired product was obtained (11.4 g, 98.0%): 1H NMR (400 MHz, CDCl3) δ 9.95 (s, 1H), 7.88 (dd, 2H, J=0.8 Hz, 8.8 Hz) 7.24–7.17 (m, 1H), 7.07 (d, 2H, J=8.8 Hz), 6.97–6.92 (m, 1H), 6.86–6.82 (m, 1H); ESMS m/e: 235.0 (M+H)+.